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Compound of Interest

Compound Name: AP-III-a4 hydrochloride

Cat. No.: B10783846 Get Quote

Technical Support Center: AP-III-a4
Hydrochloride
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the storage, handling, and troubleshooting of

AP-III-a4 hydrochloride stock solutions.

Frequently Asked Questions (FAQs)
Q1: What is AP-III-a4 hydrochloride and what is its primary mechanism of action?

AP-III-a4 hydrochloride, also known as ENOblock hydrochloride, is a small molecule inhibitor

of enolase, a key enzyme in the glycolytic pathway.[1][2][3][4][5] Its primary mechanism of

action is the direct binding to enolase, thereby inhibiting its enzymatic activity with an IC50 of

0.576 µM.[1][2][4] This inhibition of enolase disrupts glycolysis and can induce various cellular

effects, making it a subject of research in cancer and diabetes.[1][3] It has been shown to

inhibit cancer cell migration and invasion, induce apoptosis, and suppress gluconeogenesis.[1]

[6]

Q2: What are the recommended solvents for preparing AP-III-a4 hydrochloride stock

solutions?
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The most common and recommended solvent for preparing high-concentration stock solutions

of AP-III-a4 hydrochloride is dimethyl sulfoxide (DMSO).[1][7] Water can also be used, but the

solubility is lower.[1] For in vivo studies, specific formulations involving co-solvents like PEG300

and Tween 80 are often required.[7][8]

Q3: What are the recommended storage conditions for solid AP-III-a4 hydrochloride and its

stock solutions?

Proper storage is crucial to maintain the stability and activity of AP-III-a4 hydrochloride. For

the solid powder, storage at -20°C is recommended.[2][7][9] Stock solutions should be

aliquoted to avoid repeated freeze-thaw cycles and stored at -20°C or -80°C.[7] The stability of

stock solutions varies depending on the storage temperature and solvent.

Data Presentation: Storage and Stability
Table 1: Recommended Storage Conditions and Stability

Form
Storage
Temperature

Recommended
Duration

Source(s)

Solid Powder 4°C Not specified [10]

-20°C 2 to 3 years [2][7][8]

Stock Solution in

DMSO
4°C Up to 2 weeks [2][7]

-20°C 1 month to 1 year [1][2][6][8]

-80°C 6 months to 2 years [1][2][6][7][8]

Stock Solution in

Water
-20°C 1 year [1]

-80°C 2 years [1]

Note: It is highly recommended to follow the specific storage instructions provided on the

product's datasheet.

Table 2: Solubility of AP-III-a4 Hydrochloride
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Solvent Solubility Source(s)

DMSO ≥ 53 mg/mL (83.97 mM) [1][10]

100 mg/mL (158.43 mM) [8]

257.5 mg/mL (432.98 mM) [7]

Water
12.5 mg/mL (19.80 mM)

(requires sonication)
[1]

< 0.1 mg/mL (insoluble) [6][10]

Ethanol 20 mg/mL [3]

Note: Solubility can be affected by factors such as the purity of the compound and the quality of

the solvent. Using newly opened, anhydrous DMSO is recommended for optimal solubility.[1][6]

[8]

Troubleshooting Guide
Issue 1: The AP-III-a4 hydrochloride powder is difficult to dissolve.

Possible Cause: The compound may have low solubility in the chosen solvent or the solvent

quality may be poor.

Solution:

Use the recommended solvent: High-purity, anhydrous DMSO is the best choice for

achieving a high concentration stock solution.[1][6][8]

Sonication: Use an ultrasonic bath to aid dissolution.[1][7]

Gentle Warming: Briefly warming the solution may help, but be cautious to avoid

degradation. Refer to the product-specific datasheet for temperature stability.

Fresh Solvent: Hygroscopic (water-absorbing) DMSO can significantly reduce the

solubility of many compounds. Always use freshly opened DMSO.[1][6][8]

Issue 2: Precipitate forms in the stock solution after storage.
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Possible Cause: The storage temperature may be too high, or the solution may have

become saturated leading to precipitation upon freezing.

Solution:

Re-dissolve: Before use, bring the aliquot to room temperature and try to re-dissolve the

precipitate by vortexing or brief sonication.

Lower Concentration: If precipitation is a recurring issue, consider preparing a slightly

lower concentration stock solution.

Storage Temperature: Ensure the stock solution is stored at the recommended

temperature, preferably -80°C for long-term stability.[1][2][7][8]

Issue 3: Inconsistent experimental results are observed.

Possible Cause: This could be due to degradation of the compound from improper storage,

repeated freeze-thaw cycles, or exposure to light.

Solution:

Aliquot Stock Solutions: Prepare single-use aliquots of the stock solution to avoid multiple

freeze-thaw cycles.[7]

Protect from Light: Some sources recommend protecting stock solutions from light.[6]

Store aliquots in amber vials or wrap them in foil.

Fresh Working Solutions: Prepare fresh working solutions from the stock solution for each

experiment.[1][6] For in vivo experiments, it is recommended to use the working solution

on the same day it is prepared.[1][6]

Confirm Purity: If issues persist, consider verifying the purity of the compound.

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in DMSO
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Calculate the required mass: The molecular weight of AP-III-a4 hydrochloride is 631.18

g/mol .[1] To prepare 1 mL of a 10 mM stock solution, you will need:

Mass (g) = 10 mmol/L * 1 mL * (1 L / 1000 mL) * 631.18 g/mol = 0.0063118 g = 6.31 mg

Weigh the compound: Accurately weigh 6.31 mg of AP-III-a4 hydrochloride powder.

Dissolve in DMSO: Add the weighed powder to a sterile microcentrifuge tube. Add 1 mL of

high-purity, anhydrous DMSO.

Aid Dissolution: Vortex the solution thoroughly. If necessary, sonicate the tube in an

ultrasonic water bath for a few minutes until the solid is completely dissolved.

Aliquot and Store: Dispense the stock solution into smaller, single-use aliquots (e.g., 20 µL).

Store the aliquots at -80°C for long-term storage.[1][2][7][8]

Protocol 2: General Cell-Based Assay

Cell Seeding: Seed the cells of interest in a multi-well plate at a density that will ensure they

are in the exponential growth phase at the time of treatment.

Prepare Working Solution: On the day of the experiment, thaw an aliquot of the AP-III-a4
hydrochloride stock solution at room temperature. Dilute the stock solution to the desired

final concentrations using the appropriate cell culture medium. Ensure the final DMSO

concentration is consistent across all treatments and does not exceed a level that is toxic to

the cells (typically ≤ 0.1%).[7]

Treatment: Remove the existing media from the cells and replace it with the media

containing the various concentrations of AP-III-a4 hydrochloride. Include a vehicle control

(media with the same final concentration of DMSO).

Incubation: Incubate the cells for the desired period (e.g., 24, 48, or 72 hours) under

standard cell culture conditions.

Analysis: Following incubation, perform the desired downstream analysis, such as a cell

viability assay (e.g., MTT, CellTiter-Glo), migration assay, or western blot for relevant protein

expression.
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Visualizations
Diagram 1: AP-III-a4 Hydrochloride Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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